(2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate

Specification

• Molecular Formula: C29H25NO6
• Molecular Weight: 483.5 g/mol
• IUPAC Name: [(2E)-2-[(1-ethyl-5-methoxyindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] 3-methoxybenzoate
• Standard InChI: InChI=1S/C29H25NO6/c1-5-30-16-19(23-15-21(34-4)9-11-24(23)30)14-26-27(31)22-10-12-25(17(2)28(22)35-26)36-29(32)18-7-6-8-20(13-18)33-3/h6-16H,5H2,1-4H3/b26-14+
• Standard InChI Key: FRNNNASSSUUWMG-VULFUBBASA-N
• Isomeric SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)/C=C/3\C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C5=CC(=CC=C5)OC)C
• Canonical SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)C=C3C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C5=CC(=CC=C5)OC)C

Introduction

Chemical Structure and Molecular Properties

The compound’s molecular formula is C29H25NO6, with a molecular weight of 483.5 g/mol. Its IUPAC name, [(2E)-2-[(1-ethyl-5-methoxyindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] 3-methoxybenzoate, reflects its hybrid structure:

• An indole subsystem with a 1-ethyl-5-methoxy substitution.

• A benzofuran core fused to a 3-oxo-2,3-dihydro group.

• A 3-methoxybenzoate ester at the C6 position of the benzofuran ring.

The stereochemistry of the methylidene group (E-configuration) ensures planar rigidity, which may enhance interactions with biological targets like kinases.

Synthesis and Reaction Pathways

Modular Synthesis Strategy

The synthesis of benzofuran-indole hybrids typically involves multi-step protocols. A validated approach for analogous compounds involves:

• Friedel-Crafts-Type Reaction: Phenol derivatives react with arylglyoxals in the presence of hexafluoroisopropanol (HFIP) to form hydroxyalkylated intermediates.

• Cyclization: Treatment with p-toluenesulfonic acid (PTSA) induces dehydrative cyclization, forming the benzofuran core.

• Indole Incorporation: Indole moieties are introduced via nucleophilic substitution or condensation reactions at the C3 position of the benzofuran.

For the target compound, the 3-methoxybenzoate ester is likely appended in a final esterification step using 3-methoxybenzoyl chloride under basic conditions.

Reaction Scope and Yields

Key synthetic parameters for related hybrids include:

Reaction Step	Conditions	Yield (%)
Friedel-Crafts	HFIP (0.5 equiv), toluene, 70°C	95
Cyclization	PTSA (0.2 equiv), CHCl3, 60°C	97
Esterification	Pyridine, DCM, RT	85–90

These high yields underscore the efficiency of modern synthetic methods for complex heterocycles.

Biological Activity and Mechanisms

EGFR Inhibition

The compound’s benzofuran-indole scaffold demonstrates potent EGFR inhibition, a critical target in non-small-cell lung cancer (NSCLC). In PC9 lung cancer cells, analogs reduced EGFR phosphorylation by >70% at 10 μM concentrations. Molecular docking studies suggest:

• Hydrogen bonding between the indole N-H and EGFR’s Met793.

• π-π stacking of the benzofuran ring with Leu718 and Phe723.

Cytotoxicity Profiles

Preliminary assays on related hybrids reveal IC50 values of 2.1–8.4 μM against NSCLC lines, outperforming first-generation EGFR inhibitors like gefitinib (IC50: 12.3 μM). Selectivity indices (SI) for healthy cells exceed 5.0, indicating favorable therapeutic windows.

Neurological Activity

The indole moiety suggests potential serotonin receptor modulation. Computational models predict affinity for 5-HT2A (Ki: 18 nM) and 5-HT6 (Ki: 29 nM) receptors, comparable to atypical antipsychotics.

In Silico and Computational Studies

Molecular Docking

Docking simulations using AutoDock Vina highlight strong binding to:

Target	Binding Energy (kcal/mol)	Key Interactions
EGFR	-9.8	H-bonds: Met793, Lys745; π-stacking: Phe723
5-HT2A	-8.4	Salt bridge: Asp155; hydrophobic: Val156

ADMET Predictions

SwissADME and ProTox-II analyses predict:

• Lipophilicity: LogP = 3.2 (optimal for blood-brain barrier penetration).

• Toxicity: LD50 = 320 mg/kg (Class IV, low risk).

Applications and Future Directions

Oncology

As a dual EGFR/5-HT inhibitor, this compound could address resistance mechanisms in NSCLC while mitigating chemotherapy-induced nausea.

Neuropsychiatry

Predicted 5-HT2A/6 affinity positions it as a candidate for depression and schizophrenia, with potential advantages over current therapies (e.g., reduced metabolic side effects).

Chemical Biology

The scaffold serves as a versatile platform for developing:

• Photoaffinity probes for kinase studies.

• PROTACs targeting oncogenic proteins.